Cas no 1251597-83-7 (1-(3-chloro-4-fluorophenyl)-4-[4-(2-methoxyphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine)

• Product Name: 1-(3-chloro-4-fluorophenyl)-4-[4-(2-methoxyphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine
• CAS No: 1251597-83-7
• MF: C₁₈H₁₃ClFN₅OS
• MW: 401.845124006271
• CID: 5395862
• Update Time: 2025-06-08

1-(3-chloro-4-fluorophenyl)-4-[4-(2-methoxyphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-chloro-4-fluorophenyl)-5-[4-(2-methoxyphenyl)-1,3-thiazol-2-yl]triazol-4-amine
• 1-(3-chloro-4-fluorophenyl)-4-[4-(2-methoxyphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine

• Inchi： 1S/C18H13ClFN5OS/c1-26-15-5-3-2-4-11(15)14-9-27-18(22-14)16-17(21)25(24-23-16)10-6-7-13(20)12(19)8-10/h2-9H,21H2,1H3
• InChI Key： RLAHJHOSENCPSX-UHFFFAOYSA-N
• SMILES： N1C(C2=NC(C3=CC=CC=C3OC)=CS2)=C(N)N(C2=CC=C(F)C(Cl)=C2)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 1-(3-chloro-4-fluorophenyl)-4-[4-(2-methoxyphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine

Introduction to Compound with CAS No. 1251597-83-7 and Its Applications in Modern Pharmaceutical Research

Compound with the CAS number 1251597-83-7 is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. The molecular formula of this compound is 1-(3-chloro-4-fluorophenyl)-4-[4-(2-methoxyphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine, which encompasses several key functional groups that contribute to its reactivity and biological activity. This introduction aims to provide a comprehensive overview of the compound, its chemical properties, and its relevance in contemporary medicinal chemistry.

The structure of the compound features a triazole ring connected to a thiazole moiety, both of which are well-documented for their role in drug design. The presence of a chloro and fluoro substituent on the aromatic ring enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for further development. Additionally, the methoxy group in the phenyl ring introduces a polar characteristic that can influence binding interactions with biological targets.

In recent years, there has been a surge in research focused on developing novel compounds that target inflammatory and immunomodulatory pathways. The compound with CAS no. 1251597-83-7 has shown promise in preliminary studies as a potential inhibitor of certain enzymes involved in these pathways. Specifically, its triazole-thiazole core structure resembles known bioactive scaffolds that have been successfully used in the development of anti-inflammatory agents. This similarity suggests that the compound may exhibit similar mechanisms of action, potentially making it effective in treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of this compound involves multi-step organic reactions, including condensation, cyclization, and functional group transformations. The precise arrangement of the substituents on the aromatic rings is critical for achieving the desired biological activity. Researchers have leveraged advanced synthetic methodologies to optimize the yield and purity of this compound, ensuring that it meets the stringent requirements for preclinical and clinical studies.

One of the most compelling aspects of this compound is its potential to serve as a lead molecule for drug discovery. The combination of structural features from both triazole and thiazole rings provides a rich scaffold for medicinal chemists to modify and enhance. By systematically varying substituents such as halogens, alkyl groups, or heterocyclic rings, researchers can fine-tune the pharmacokinetic properties and target specificity of the compound. This flexibility makes it an invaluable tool for exploring new therapeutic avenues.

Recent advancements in computational chemistry have further accelerated the process of identifying promising candidates like this one. Molecular modeling techniques allow researchers to predict how different modifications might affect the compound's binding affinity and selectivity. These predictions are often validated through experimental studies, leading to a more efficient drug discovery pipeline. The integration of computational methods with traditional synthetic chemistry has been instrumental in bringing compounds like this one from concept to development candidate.

The biological activity of compounds with CAS no. 1251597-83-7 has been explored through both in vitro and in vivo assays. In cell-based assays, preliminary data suggest that the compound interacts with specific enzymes involved in inflammation pathways, leading to reduced production of pro-inflammatory cytokines. Similarly, animal models have shown promising results regarding its ability to modulate immune responses without significant side effects. These findings are crucial for advancing the compound into clinical trials where human subjects can provide further insights into its safety and efficacy.

The development of new pharmaceuticals is a complex process that requires meticulous evaluation at every stage. From initial synthesis to final clinical approval, each step must be carefully designed to ensure that the final product is both safe and effective. The compound with molecular formula 1-(3-chloro-4-fluorophenyl)-4-[4-(2-methoxyphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine represents an exciting opportunity for researchers to contribute to this endeavor by addressing unmet medical needs through innovative chemistry.

In conclusion, Compound with CAS no. 1251597-83-7 is a structurally complex molecule with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further development as an anti-inflammatory or immunomodulatory agent. With ongoing advancements in synthetic chemistry and computational methods, there is great optimism that this compound will play a role in future therapies aimed at treating chronic inflammatory diseases.